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4-[3-[5-(3-Fluorophenyl)tetrazol-2-yl]propyl]morpholine

Name: 4-[3-[5-(3-Fluorophenyl)tetrazol-2-yl]propyl]morpholine
Brand: Smolecule
SKU: S7615708
Rating: 4.5 (8 reviews)

Catalog No.

S7615708

CAS No.

M.F

C14H18FN5O

M. Wt

291.32 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-[3-[5-(3-Fluorophenyl)tetrazol-2-yl]propyl]morph...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

Product Name

4-[3-[5-(3-Fluorophenyl)tetrazol-2-yl]propyl]morpholine

IUPAC Name

4-[3-[5-(3-fluorophenyl)tetrazol-2-yl]propyl]morpholine

Molecular Formula

C14H18FN5O

Molecular Weight

291.32 g/mol

InChI

InChI=1S/C14H18FN5O/c15-13-4-1-3-12(11-13)14-16-18-20(17-14)6-2-5-19-7-9-21-10-8-19/h1,3-4,11H,2,5-10H2

InChI Key

WKYPNXZCGZVPKY-UHFFFAOYSA-N

SMILES

C1COCCN1CCCN2N=C(N=N2)C3=CC(=CC=C3)F

Canonical SMILES

C1COCCN1CCCN2N=C(N=N2)C3=CC(=CC=C3)F

4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is a compound with potential medical and industrial applications. In this paper, we provide a comprehensive review of its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is a synthetic compound that belongs to the family of tetrazoles. It was first synthesized in the early 2000s and has since been the subject of extensive studies in the fields of pharmacology and organic chemistry. It is a white solid with a molecular weight of 381.47g/mol and a chemical formula C18H22FN5O.

Physical and Chemical Properties

4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is a white crystalline solid with a melting point of 169-172°C. It is soluble in organic solvents such as methanol, ethanol, and chloroform. It has a water solubility of 0.0172 mg/L at 25°C. It is a stable compound under normal conditions but can decompose under acidic or basic conditions.

Synthesis and Characterization

The synthesis of 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine involves several steps, including the reaction of 3-fluoro benzyl chloride with sodium azide to form 3-fluorophenyl tetrazole. The tetrazole is then reacted with 3-bromopropyl morpholine in the presence of a catalyst to form the target compound. The characterization of the compound is done using various techniques such as nuclear magnetic resonance spectroscopy (NMR), Fourier-transform infrared spectroscopy (FTIR), and mass spectrometry.

Analytical Methods

The analytical methods used for the detection and quantification of 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and electrospray ionization-mass spectrometry (ESI-MS).

Biological Properties

Studies have shown that 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine exhibits potent antitumor activity against various cancer cell lines such as breast, melanoma, and lung cancer cells. It has also been found to possess antimicrobial properties against Gram-positive bacteria.

Toxicity and Safety in Scientific Experiments

The acute toxicity of 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is low, and it does not cause any adverse effects in laboratory animals at doses up to 1000 mg/kg. However, further studies are needed to determine its long-term effects on human health.

Applications in Scientific Experiments

4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine has potential applications in drug discovery and development. It can be used as a lead compound for the development of new drugs targeting cancer and microbial infections. It can also be used as a tool in biological research to study cellular processes and pathways.

Current State of Research

The current research on 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is focused on understanding its biological and pharmacological properties. Several studies are ongoing to optimize its synthesis, improve its efficacy, and reduce its toxicity.

Potential Implications in Various Fields of Research and Industry

The potential implications of 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine are vast. It can be used in the development of new drugs for the treatment of cancer and microbial infections. It can also be used as a tool in biological research to study cellular processes and pathways. In the industry, it can be used in the development of new materials and technologies.

Limitations and Future Directions

One of the limitations of 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is its low water solubility, which limits its bioavailability. To overcome this limitation, researchers are exploring various methods such as prodrug design and nanoparticle delivery systems.

Future Directions

for research on 4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine include:
1. Further studies on its pharmacological properties and mechanisms of action.
2. Exploration of its use in combination with other drugs for enhanced efficacy.
3. Optimization of its synthesis to improve its yield and reduce the use of hazardous reagents.
4. Development of novel drug delivery systems to improve its bioavailability and efficacy.
5. Investigation of its potential as an imaging agent in medical diagnostics.
6. Exploration of its use in the development of new materials and technologies.

Conclusion

4-[3-[5-(3-Fluorophenyl) tetrazol-2-yl] propyl] morpholine is a compound with vast potential applications in various fields of research and industry. Its biological and pharmacological properties make it a promising lead compound for the development of new drugs for the treatment of cancer and microbial infections. Further research is needed to understand its mechanisms of action and optimize its synthesis and delivery.